Cas no 1001203-03-7 (3-Ethynyl-4-methylbenzoic acid)

3-Ethynyl-4-methylbenzoic acid is a versatile aromatic carboxylic acid derivative featuring both an ethynyl and a methyl substituent on the benzoic acid core. This compound is particularly valuable in organic synthesis and pharmaceutical research due to its dual functional groups, which enable selective modifications such as Sonogashira coupling or esterification. The methyl group enhances steric and electronic properties, while the ethynyl moiety offers reactivity for click chemistry or cross-coupling reactions. Its well-defined structure makes it a useful intermediate in the development of fine chemicals, agrochemicals, and bioactive molecules. High purity and stability further ensure reliable performance in demanding applications.

3-Ethynyl-4-methylbenzoic acid structure

1001203-03-7 structure

Product Name:3-Ethynyl-4-methylbenzoic acid

CAS No:1001203-03-7

MF:C₁₀H₈O₂

MW:160.169322967529

MDL:MFCD20646092

CID:1072695

Update Time:2025-06-07

3-Ethynyl-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-Ethynyl-4-methylbenzoic acid
- 3-Ethynyl-4-methyl-benzoic acid
- MDL： MFCD20646092
- Inchi： 1S/C10H8O2/c1-3-8-6-9(10(11)12)5-4-7(8)2/h1,4-6H,2H3,(H,11,12)
- InChI Key： FXLGXUBFIWFPJA-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(C)=C(C#C)C=1)=O

Experimental Properties

Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Very slightly soluble (0.37 g/l) (25 º C),

3-Ethynyl-4-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0666-1g	3-Ethynyl-4-methyl-benzoic acid	1001203-03-7	96%	1g	4223.25CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0666-5g	3-Ethynyl-4-methyl-benzoic acid	1001203-03-7	96%	5g	16893CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0666-500mg	3-Ethynyl-4-methyl-benzoic acid	1001203-03-7	96%	500mg	2535.65CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0666-250mg	3-Ethynyl-4-methyl-benzoic acid	1001203-03-7	96%	250mg	1679.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0666-100mg	3-Ethynyl-4-methyl-benzoic acid	1001203-03-7	96%	100mg	1263.58CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	05R0666-50mg	3-Ethynyl-4-methyl-benzoic acid	1001203-03-7	96%	50mg	1060.05CNY	2021-05-07
abcr	AB536015-1 g	3-Ethynyl-4-methyl-benzoic acid	1001203-03-7		1g	€904.60	2023-04-14
TRC	E932665-10mg	3-Ethynyl-4-methylbenzoic Acid	1001203-03-7		10mg	$ 50.00	2022-06-05
TRC	E932665-50mg	3-Ethynyl-4-methylbenzoic Acid	1001203-03-7		50mg	$ 160.00	2022-06-05
TRC	E932665-100mg	3-Ethynyl-4-methylbenzoic Acid	1001203-03-7		100mg	$ 230.00	2022-06-05